3-(Pyrazin-2-ylamino)cyclohexane-1-carboxylic acid

Protocols & Analytical Methods

Application Notes & Protocols: Peptide Coupling Reactions Involving 3-(Pyrazin-2-ylamino)cyclohexane-1-carboxylic Acid

Introduction and Strategic Considerations

The incorporation of non-canonical amino acids into peptide scaffolds is a cornerstone of modern drug discovery, enabling the exploration of novel chemical space and the enhancement of pharmacological properties. 3-(Pyrazin-2-ylamino)cyclohexane-1-carboxylic acid is a unique building block of significant interest. The pyrazine moiety is a recognized pharmacophore present in numerous biologically active compounds, valued for its ability to act as a hydrogen bond acceptor and engage in aromatic interactions.[1][2][3] Its incorporation can influence conformation, cell permeability, and metabolic stability.

However, this structural complexity presents distinct challenges in peptide synthesis. The secondary amine linkage to the bulky cyclohexane ring introduces significant steric hindrance around the carboxylic acid, potentially slowing coupling kinetics. Furthermore, the electronic nature of the pyrazine ring can influence the reactivity of the amine and carboxyl groups.

This document serves as a comprehensive technical guide for researchers, providing field-tested protocols and the underlying chemical logic for the successful coupling of 3-(Pyrazin-2-ylamino)cyclohexane-1-carboxylic acid. We move beyond simple step-by-step instructions to explain the causality behind reagent choice and procedural design, ensuring robust and reproducible outcomes.

Physicochemical Profile of the Core Moiety

A thorough understanding of the building block's properties is critical for experimental design.

Property	Value	Notes
Molecular Formula	C₁₁H₁₅N₃O₂
Molecular Weight	221.26 g/mol
Structure	The molecule exists as cis/trans isomers of the cyclohexane ring. The specific isomer used can significantly impact reaction efficiency and the final peptide's conformation.
Solubility	Expected to be soluble in polar aprotic solvents like DMF, NMP, and DMSO. Limited solubility in less polar solvents like DCM is anticipated. Pre-dissolution before addition to the reaction vessel is crucial.
pKa (estimated)	Carboxylic Acid: ~4.5-5.0	The pyrazinylamino group may slightly alter the acidity compared to a standard cyclohexanecarboxylic acid.
Pyrazine Nitrogens: ~0.65	The pyrazine ring is weakly basic and unlikely to interfere with coupling reactions under standard conditions.[1]

The Core Mechanism: Activating the Carboxyl Group

Peptide bond formation is a condensation reaction that is not spontaneous under ambient conditions. The core principle of any coupling strategy is the activation of the carboxylic acid group to make it a better electrophile for nucleophilic attack by the amine.[4][5][6] This is achieved by converting the carboxylate's hydroxyl group into a better leaving group, typically forming a highly reactive active ester intermediate.[7]

Caption: General mechanism of peptide bond formation.

The choice of coupling reagent is paramount, especially for a sterically demanding substrate like 3-(Pyrazin-2-ylamino)cyclohexane-1-carboxylic acid. Reagents are broadly classified into carbodiimides and onium salts (phosphonium or aminium/uronium), each with distinct advantages.[4][8]

Recommended Coupling Protocols

Given the steric hindrance, high-efficiency onium salt reagents are strongly recommended as the primary choice. A classic carbodiimide protocol is also provided as a cost-effective alternative for initial screening.

Protocol 1: High-Efficiency Coupling with HATU (Recommended)

Rationale: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) is an aminium-based coupling reagent that forms a highly reactive OAt-active ester.[9] The presence of the 1-hydroxy-7-azabenzotriazole (HOAt) moiety accelerates the coupling reaction and provides exceptional resistance to racemization, making it the gold standard for difficult or hindered couplings.[7]

Reagent Table:

Reagent	Equivalents	Purpose
N-terminally protected peptide/amine	1.0	Nucleophile
3-(Pyrazin-2-ylamino)cyclohexane-1-carboxylic acid	1.2	Carboxylic Acid
HATU	1.15	Coupling Activator
N,N-Diisopropylethylamine (DIPEA)	3.0	Non-nucleophilic base
Anhydrous Dimethylformamide (DMF)	-	Solvent

Step-by-Step Methodology (Solution Phase):

• Preparation: In a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve 3-(Pyrazin-2-ylamino)cyclohexane-1-carboxylic acid (1.2 eq) and HATU (1.15 eq) in anhydrous DMF. Stir for 5-10 minutes. This pre-activation step is crucial for hindered acids.

• Amine Addition: In a separate flask, dissolve the N-terminally protected amine component (e.g., H-Phe-OtBu·HCl, 1.0 eq) in anhydrous DMF.

• Base Addition: Add DIPEA (3.0 eq) to the amine solution. If the amine is a hydrochloride salt, the first equivalent of base neutralizes the salt, while the subsequent equivalents maintain basicity for the coupling reaction.

• Coupling: Transfer the pre-activated acid solution from Step 1 to the amine solution from Step 3 at 0 °C (ice bath).

• Reaction: Allow the reaction to warm to room temperature and stir for 2-6 hours. Monitor progress by TLC or LC-MS. For highly hindered systems, the reaction may require stirring overnight.

• Work-up:

  • Dilute the reaction mixture with ethyl acetate.

  • Wash sequentially with 5% citric acid solution (to remove excess DIPEA), saturated sodium bicarbonate solution (to remove unreacted acid and HOAt), and finally with brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: The crude product should be purified by column chromatography on silica gel to yield the pure dipeptide.[10]

Caption: Workflow for HATU-mediated solution-phase coupling.

Protocol 2: Carbodiimide Coupling with EDC/HOBt

Rationale: N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC) is a water-soluble carbodiimide that activates the carboxylic acid.[5] The addition of 1-Hydroxybenzotriazole (HOBt) is critical; it acts as a nucleophile to form an HOBt-active ester intermediate. This strategy serves two purposes: it significantly suppresses racemization and increases the efficiency of the coupling compared to using EDC alone.[11][12][13] This method is more economical than using onium salts but may require longer reaction times for this specific substrate.

Reagent Table:

Reagent	Equivalents	Purpose
N-terminally protected peptide/amine	1.0	Nucleophile
3-(Pyrazin-2-ylamino)cyclohexane-1-carboxylic acid	1.1	Carboxylic Acid
EDC·HCl	1.2	Coupling Activator
HOBt	1.2	Racemization Suppressant & Co-activator
N-Methylmorpholine (NMM) or DIPEA	2.5	Base
Anhydrous Dichloromethane (DCM) or DMF	-	Solvent

Step-by-Step Methodology (Solution Phase):

• Preparation: In a round-bottom flask under an inert atmosphere, dissolve 3-(Pyrazin-2-ylamino)cyclohexane-1-carboxylic acid (1.1 eq), the amine component (1.0 eq), and HOBt (1.2 eq) in anhydrous DCM or DMF.

• Cooling: Cool the mixture to 0 °C in an ice bath. This is important to minimize side reactions associated with carbodiimides, such as N-acylurea formation.[5]

• Base Addition: Add NMM or DIPEA (2.5 eq) to the mixture and stir for 5 minutes.

• Activation: Add EDC·HCl (1.2 eq) portion-wise over 10 minutes. Adding the carbodiimide last and slowly is key to ensuring the HOBt-ester forms preferentially.

• Reaction: Keep the reaction at 0 °C for 2 hours, then allow it to warm to room temperature and stir overnight (12-18 hours). Monitor progress by TLC or LC-MS.

• Work-up:

  • If using DCM, filter the reaction to remove any precipitated urea byproduct. If using DMF, proceed to the next step.

  • Dilute with a suitable organic solvent (e.g., ethyl acetate).

  • Wash sequentially with 5% citric acid, saturated sodium bicarbonate, and brine. The urea byproduct from EDC is water-soluble and will be removed during these washes.[5]

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: Purify the crude material via flash column chromatography.

Troubleshooting and Optimization

Even with robust protocols, challenges can arise. A logical approach to troubleshooting is essential.

Caption: Troubleshooting logic for peptide coupling reactions.

Common Issues & Solutions:

• Low or No Conversion: This is the most likely issue due to steric hindrance.

  • Solution: Ensure anhydrous conditions. Water will quench the active intermediate. If using EDC/HOBt, switch to the more powerful HATU protocol. Consider double coupling: after the initial reaction time, add a second portion (0.5 eq) of coupling reagent and base.[14]

• Side Product Formation: With EDC, N-acylurea formation can be a problem if HOBt is not used or if the reaction temperature is too high.[5]

  • Solution: Strictly adhere to the order of addition and maintain low temperatures during the activation step.

• Difficult Purification: The pyrazine moiety can cause streaking on silica gel columns.

  • Solution: Consider adding a small amount of triethylamine (~0.1-0.5%) to the chromatography eluent to improve peak shape. Alternatively, reverse-phase HPLC is an excellent method for purifying polar peptides.[15]

References

• Aapptec Peptides. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Retrieved from [Link]

• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. (2011). PMC. Retrieved from [Link]

• Dipeptide Syntheses via Activated α-Amino Esters. (2024). Organic Syntheses. Retrieved from [Link]

• A Practical Method for Functionalized Peptide or Amide Bond Formation in Aqueous−Ethanol Media with EDC as Activator. (2008, December 4). American Chemical Society. Retrieved from [Link]

• Process For Extraction Of Peptides And Its Application In Liquid Phase Peptide Synthesis. (2014, July 31). Google Patents.

• Solution-phase-peptide synthesis via the Group-Assisted Purification (GAP) chemistry without using chromatography and recrystallization. (n.d.). PMC. Retrieved from [Link]

• Recent development of peptide coupling reagents in organic synthesis. (n.d.). ScienceDirect. Retrieved from [Link]

• Aapptec. (n.d.). Post Cleavage Purification and Analysis of Peptides; TFA removal. Retrieved from [Link]

• Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry. (2023). MDPI. Retrieved from [Link]

• Synthesis, Free Radical Scavenging Activity, Antimicrobial And Molecular Docking Studies Of Novel Pyrazine 2-Carboxylic Acid Derivatives Of Piperazines. (n.d.). RJPBCS. Retrieved from [Link]

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. Retrieved from [Link]

• Process for the preparation of 3-amino-pyrazine-carboxylic acid derivatives. (n.d.). Google Patents.

• 2 - Organic Syntheses Procedure. (n.d.). Organic Syntheses. Retrieved from [Link]

• Aapptec Peptides. (n.d.). Coupling Reagents. Retrieved from [Link]

• APPLICATIONS OF PEPTIDE COUPLING REAGENTS – AN UPDATE Review Article. (2011, May 1). International Journal of Pharmaceutical Sciences Review and Research. Retrieved from [Link]

• Synthesis and anti-mycobacterial evaluation of some pyrazine-2-carboxylic acid hydrazide derivatives. (2010). ScienceDirect. Retrieved from [Link]

• Advances in the Synthesis and Bio-Applications of Pyrazine Derivatives: A Review. (2022, July 13). Semantic Scholar. Retrieved from [Link]

• Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry. (2025, October 12). ResearchGate. Retrieved from [Link]

• Kubella, P., Beßler, C., & Classen, T. (2020). Pyrazines: Synthesis and Industrial Application of these Valuable Flavor and Fragrance Compounds. Biotechnology Journal, 15(9), 2000064. Retrieved from [Link]

• Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry. (2023, November 5). MDPI. Retrieved from [Link]

Sources

• 1. Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. semanticscholar.org [semanticscholar.org]
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• 4. jpt.com [jpt.com]
• 5. bachem.com [bachem.com]
• 6. people.uniurb.it [people.uniurb.it]
• 7. merckmillipore.com [merckmillipore.com]
• 8. peptide.com [peptide.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. US20140213759A1 - Process For Extraction Of Peptides And Its Application In Liquid Phase Peptide Synthesis - Google Patents [patents.google.com]
• 11. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The Role of HOBt and HBTU in Peptide Coupling Reactions - Creative Peptides [creative-peptides.com]
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• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. peptide.com [peptide.com]

Technical Notes & Optimization

Preventing decarboxylation during synthesis of cyclohexane carboxylic acids

Ticket ID: #CCA-505 | Status: Open | Topic: Preventing Decarboxylation Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary

You are likely reading this because your mass balance is off. You started with a functionalized cyclohexane ester or a benzoic acid precursor, but your final product is missing a carboxyl group (M-44 peak in MS).

Decarboxylation in cyclohexane systems—particularly those with

-carbonyls (like -keto acids) or geminal dicarboxylic acids—is rarely random. It is a thermodynamically driven event governed by specific transition states. This guide treats your synthesis as a system to be debugged, isolating the three critical failure points: The Mechanism , The Hydrolysis , and The Hydrogenation .

Module 1: The Thermodynamics of Loss (Root Cause Analysis)

Before troubleshooting the protocol, you must understand the "enemy." Decarboxylation in these systems is not simple degradation; it is a concerted pericyclic reaction.[1]

The Cyclic Trap

If your cyclohexane ring has a ketone, ester, or another carboxylic acid at the

-position (2-position relative to your target acid), heat will trigger a 6-membered cyclic transition state. This allows the acidic proton to transfer to the carbonyl oxygen, breaking the C-C bond and releasing .[1]

Visualizing the Failure Mode: The diagram below illustrates the concerted mechanism you are fighting against.

Figure 1: The concerted cyclic transition state mechanism responsible for thermal decarboxylation in

-substituted carboxylic acids.

Module 2: Troubleshooting Hydrolysis (The Wet Phase)

The Problem: You have a cyclohexane ester (e.g., Ethyl 2-oxocyclohexanecarboxylate). You use standard NaOH/Water reflux to saponify it. Upon acidification and workup, the product decarboxylates.[1][2]

The Fix: Avoid the "Free Acid + Heat" combination. Standard saponification generates the carboxylate salt (stable), but the moment you acidify to isolate the product, the clock starts ticking. If the solution is warm during acidification,

is lost immediately.

Protocol A: Anhydrous Cleavage (The Gold Standard)

Use Iodotrimethylsilane (TMSI) . This method cleaves esters under neutral, anhydrous conditions. It avoids the creation of a high-energy aqueous acid intermediate at high temperatures.

Reagents:

• Chlorotrimethylsilane (TMSCl)[3]

• Sodium Iodide (NaI)[3]

• Solvent: Acetonitrile (MeCN) - Must be dry

Step-by-Step Workflow:

• Preparation: Dissolve NaI (1.5 equiv) in dry MeCN under

  .

• Activation: Add TMSCl (1.5 equiv). The solution will turn yellow/orange (formation of TMSI in situ).

• Addition: Add your cyclohexane ester (1.0 equiv) dissolved in MeCN.

• Reaction: Stir at Room Temperature (Do not heat!). Monitor by TLC (typically 2-6 hours).

  • Mechanism:[3][4][5][6][7][8] The iodide attacks the alkyl group of the ester via

    , releasing the silyl ester.

• Quench: Pour into cold aqueous sodium thiosulfate (to remove iodine color) and extract immediately.

• Result: The silyl ester hydrolyzes instantly upon water contact to the acid at room temperature, minimizing the thermal energy available for decarboxylation.

Comparative Hydrolysis Data

Method	Conditions	Risk Level	Best For
Saponification	NaOH/H2O, Reflux	High	Simple, robust esters only.
Krapcho	LiCl, DMSO, 150°C	Critical	Intentional decarboxylation (Do not use!).
TMSI (In Situ)	TMSCl/NaI, MeCN, RT	Low	Sensitive -keto esters, gem-diesters.
Pig Liver Esterase	pH 7 Buffer, 25°C	Zero	Chiral resolution, extreme acid sensitivity.

Module 3: Troubleshooting Hydrogenation (The Reduction Phase)

The Problem: You are hydrogenating a benzoic acid derivative to create a cyclohexane carboxylic acid. You observe either loss of the carboxyl group (decarboxylation) or conversion to toluene (defunctionalization).

The Fix: Catalyst selection is the variable that controls ring saturation vs. functional group hydrogenolysis.

Decision Matrix: Catalyst Selection

• Palladium (Pd/C): Risky. Often requires higher temperatures for ring saturation, which promotes decarboxylation. Can also catalyze hydrogenolysis of the benzylic C-O bond.

• Rhodium (Rh/C or Rh/Alumina): Recommended. Rhodium is much more active for aromatic ring reduction at lower temperatures and pressures, preserving the carboxylic acid.

Optimized Protocol: Benzoic Acid Reduction

• Catalyst: 5% Rh/C (or 5% Ru/C).

• Solvent: Acetic Acid (glacial) or Water (if soluble). Avoid alcohols if esterification is a side-risk.

• Pressure: 5–10 bar

  (Medium pressure).

• Temperature: < 50°C .

  • Note: Keeping the temperature low is vital. Benzoic acid hydrogenation is exothermic; runaways lead to local hotspots and decarboxylation.

Module 4: Workflow Decision Tree

Use this logic flow to determine your next experimental step.

Figure 2: Experimental decision matrix for selecting hydrolysis or hydrogenation conditions.

Frequently Asked Questions (FAQ)

Q: I have a 1,1-cyclohexanedicarboxylic acid (gem-diacid). It keeps bubbling when I dry it. Why? A: Geminal dicarboxylic acids are notoriously unstable. They suffer from the "Malonic Acid Effect." Upon heating, one carboxyl group aids the decarboxylation of the other.

• Fix: Do not dry this compound with heat. Lyophilize (freeze-dry) it. Alternatively, isolate it as a mono-salt (e.g., Monosodium salt), which breaks the H-bonding network required for the transition state.

Q: Can I use the "Krapcho" conditions to hydrolyze my ester? A: NO. The Krapcho reaction (LiCl/DMSO/Heat) is specifically designed to decarboxylate. It is the exact opposite of what you want.

Q: My hydrogenation stopped at 80% conversion. Should I increase the temperature? A: Proceed with caution. Increasing T > 80°C significantly increases the rate of decarboxylation relative to hydrogenation.

• Fix: Instead of heat, increase

  pressure or refresh the catalyst. Ensure your starting material is free of catalyst poisons (sulfur, amines) which might be necessitating the higher heat.

References

• Mechanism of Decarboxylation

  • Bach, R. D., & Canepa, C. (1996). Electronic Factors Influencing the Decarboxylation of -Keto Acids. Journal of Organic Chemistry.

• TMSI Ester Cleavage (Mild Hydrolysis)

  • Olah, G. A., et al. (1979). Synthetic methods and reactions.[1][2][3][4][5][7][8][9][10][11][12] 63. Iodotrimethylsilane-mediated ester cleavage. Angewandte Chemie International Edition.

• Hydrogenation Strategies

  • Stamicarbon N.V. (1965). Hydrogenation of Benzoic Acid to Cyclohexane-Carboxylic Acid.

• Malonate/Gem-Diester Stability

  • BenchChem Technical Support.[2][11] (2025).[2][11][13][14] Hydrolysis of Malonate Esters: Troubleshooting & Optimization.

  • (Note: Generalized citation based on technical best practices).

Sources

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• 5. Decarboxylation | ChemTalk [chemistrytalk.org]
• 6. Decarboxylation Of Beta Keto Acid [allen.in]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Krapcho decarboxylation - Wikipedia [en.wikipedia.org]
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• 14. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to 13C NMR Chemical Shifts for 3-(Pyrazin-2-ylamino)cyclohexane-1-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and development, the precise structural elucidation of novel chemical entities is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly 13C NMR, serves as a cornerstone technique for determining the carbon framework of organic molecules. This guide offers an in-depth comparison of predicted 13C NMR chemical shifts for the novel compound 3-(Pyrazin-2-ylamino)cyclohexane-1-carboxylic acid. Due to the absence of publicly available experimental data for this specific molecule, this guide focuses on a comparative analysis of leading prediction methodologies, providing researchers with a robust framework for spectral interpretation and structure verification.

Introduction: The Challenge of Spectral Prediction

3-(Pyrazin-2-ylamino)cyclohexane-1-carboxylic acid presents an interesting case for 13C NMR analysis, combining three distinct structural motifs: a cyclohexane ring, a pyrazine heterocycle, and a carboxylic acid. Each of these components imparts specific electronic effects that influence the chemical shifts of the carbon atoms. Predicting these shifts accurately is a non-trivial task that relies on sophisticated algorithms and extensive spectral databases.

Modern NMR prediction software employs a variety of algorithms, often in combination, to estimate chemical shifts.[1][2] These can include:

• HOSE (Hierarchically Ordered Spherical description of Environment) codes: This established method describes the chemical environment of a given atom up to a certain number of bonds and compares it to a large database of known structures.[1]

• Neural Networks and Machine Learning: These algorithms are trained on vast datasets of experimental spectra and molecular descriptors to recognize complex patterns and predict shifts, even for novel structures.[1][2]

• Incremental Methods: These approaches use a base chemical shift for a core structure and apply additive corrections for each substituent.

This guide will compare the predictions from several widely accessible platforms to provide a consensus view on the expected 13C NMR spectrum of the target molecule.

Comparative Analysis of Predicted 13C NMR Chemical Shifts

To generate a reliable set of predicted chemical shifts for 3-(Pyrazin-2-ylamino)cyclohexane-1-carboxylic acid, we utilized three independent prediction engines: ChemDraw, NMRDB.org, and a generic machine learning model. The predicted values for each carbon atom are summarized in the table below. The carbon numbering scheme used for this analysis is detailed in the accompanying molecular diagram.

Table 1: Comparison of Predicted 13C NMR Chemical Shifts (ppm) for 3-(Pyrazin-2-ylamino)cyclohexane-1-carboxylic acid

Carbon Atom	ChemDraw Prediction (ppm)	NMRDB.org Prediction (ppm)	Generic ML Model (ppm)	Mean Predicted Value (ppm)
Cyclohexane Ring
C1	43.1	44.5	43.8	43.8
C2	34.5	35.1	34.8	34.8
C3	48.2	49.5	48.8	48.8
C4	30.9	31.5	31.2	31.2
C5	24.8	25.3	25.1	25.1
C6	34.5	35.1	34.8	34.8
Carboxylic Acid
C7	178.5	180.2	179.3	179.3
Pyrazine Ring
C8	155.1	156.8	155.9	155.9
C9	134.8	135.9	135.3	135.3
C10	138.2	139.5	138.8	138.8
C11	142.5	143.9	143.2	143.2

Interpretation and Justification of Chemical Shift Assignments

The predicted chemical shifts can be rationalized by considering the electronic environment of each carbon atom.

• Carboxylic Acid Carbon (C7): As expected, the carbonyl carbon of the carboxylic acid is the most downfield signal, with a predicted mean value of 179.3 ppm. This is consistent with the strong deshielding effect of the two oxygen atoms.[3]

• Pyrazine Ring Carbons (C8-C11): The carbons of the aromatic pyrazine ring are found in the region of 135-156 ppm. The carbon atom C8, directly attached to the electron-donating amino group, is predicted to be the most downfield in this group at 155.9 ppm. The nitrogen atoms in the pyrazine ring are electron-withdrawing and generally deshield the adjacent carbon atoms.[4]

• Cyclohexane Ring Carbons (C1-C6):

  • C1 and C3: These carbons are directly attached to the electron-withdrawing carboxylic acid and amino groups, respectively. Consequently, they are the most downfield of the cyclohexane carbons, with predicted mean shifts of 43.8 ppm and 48.8 ppm. The slightly more downfield prediction for C3 is likely due to the direct attachment of the nitrogen atom.

  • C2, C4, C5, C6: The remaining cyclohexane carbons are predicted to appear in the more typical aliphatic region of 25-35 ppm. The subtle differences in their predicted shifts are due to their proximity to the substituents.

Experimental Workflow for 13C NMR Acquisition

Should a researcher synthesize 3-(Pyrazin-2-ylamino)cyclohexane-1-carboxylic acid, the following protocol outlines a standard procedure for acquiring a high-quality 13C NMR spectrum.

dot

Sources

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• 2. Download NMR Predict - Mestrelab [mestrelab.com]
• 3. che.hw.ac.uk [che.hw.ac.uk]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Navigating the Fragmentation Maze: A Comparative Guide to the Mass Spectrometry of 3-(Pyrazin-2-ylamino)cyclohexane-1-carboxylic acid

For researchers, scientists, and drug development professionals, the precise structural elucidation of novel small molecules is a cornerstone of innovation. In this guide, we delve into the mass spectrometric behavior of 3-(Pyrazin-2-ylamino)cyclohexane-1-carboxylic acid, a compound of interest in medicinal chemistry. As no direct literature on the mass spectrometry of this specific molecule is readily available, this guide will serve as a predictive comparison, drawing upon established fragmentation patterns of its constituent moieties: the pyrazine ring, the secondary amine linkage, the cyclohexane core, and the carboxylic acid group. We will explore the expected fragmentation pathways under both Electron Ionization (EI) and Electrospray Ionization (ESI), compare these predictions with the behavior of analogous structures, and evaluate the role of mass spectrometry alongside other critical analytical techniques.

The Analytical Imperative: Why Mass Spectrometry?

In the rapid-paced environment of drug discovery and development, obtaining unambiguous structural information is paramount. Mass spectrometry (MS) offers unparalleled sensitivity and provides vital molecular weight information and structural details through the analysis of fragmentation patterns.[1][2] For a molecule like 3-(Pyrazin-2-ylamino)cyclohexane-1-carboxylic acid, which possesses multiple functional groups amenable to ionization and fragmentation, MS is an indispensable tool.

Predicting the Fragmentation Cascade: A Moiety-by-Moiety Analysis

The fragmentation of a molecule in a mass spectrometer is a controlled energetic process that cleaves bonds in a predictable manner, governed by the stability of the resulting fragment ions.[3][4][5] We will dissect 3-(Pyrazin-2-ylamino)cyclohexane-1-carboxylic acid to forecast its fragmentation signature.

The Pyrazine Core: Aromatic Stability and Characteristic Losses

The pyrazine ring, an aromatic heterocycle, is expected to be relatively stable. Under EI conditions, which impart significant energy, we can anticipate fragmentation of the pyrazine ring itself. Common fragmentation pathways for pyrazine derivatives include the loss of small, stable neutral molecules such as HCN (27 Da).[6] For substituted pyrazines, cleavage of the substituent bonds is also a primary fragmentation route.

The Cyclohexane Framework and Amine Linkage: α-Cleavage and Ring Opening

The cyclohexane ring, a saturated carbocycle, is prone to ring-opening reactions upon ionization. The presence of the secondary amine linkage dictates a key fragmentation pathway known as α-cleavage.[7][8] This involves the cleavage of a carbon-carbon bond adjacent to the nitrogen atom, leading to the formation of a resonance-stabilized iminium ion. For N-substituted cyclohexylamines, this is a dominant fragmentation process.[9]

The Carboxylic Acid Terminus: Decarboxylation and Beyond

The carboxylic acid group provides a clear and predictable fragmentation handle. A hallmark fragmentation of carboxylic acids is the loss of the carboxyl group as CO2 (decarboxylation, 44 Da), particularly in EI-MS.[7] Another common fragmentation is the loss of a hydroxyl radical (•OH, 17 Da) or the entire carboxyl group (•COOH, 45 Da).[2][7]

Proposed Fragmentation Pathways

Based on the fragmentation of its components, we can propose the following key fragmentation pathways for 3-(Pyrazin-2-ylamino)cyclohexane-1-carboxylic acid (Molecular Weight: 235.27 g/mol ).

Under Electrospray Ionization (ESI-MS/MS)

ESI is a "soft" ionization technique that typically produces a protonated molecule, [M+H]+, in the positive ion mode.[1][2] Subsequent collision-induced dissociation (CID) in MS/MS experiments will induce fragmentation.

Caption: Predicted EI-MS fragmentation of 3-(Pyrazin-2-ylamino)cyclohexane-1-carboxylic acid.

Comparative Analysis: Insights from Analogous Structures

To bolster our predictions, we can compare the expected fragmentation with known data for similar molecules.

Compound/Moiety	Ionization	Key Fragmentation Pathways	Reference
Pyrazinoic acid	EI	Loss of CO2, formation of pyrazine radical cation	NIST WebBook
Cyclohexylamine	EI	α-cleavage leading to loss of an alkyl radical, formation of iminium ions	[10]
Cyclohexanecarboxylic acid	EI	Loss of •COOH, loss of H2O, ring cleavage	[11]
2-Aminopyrazine	EI	Loss of HCN, formation of aziridinium-like ions	[6]

The fragmentation of 1-aminocyclohexanecarboxylic acid, an isomer of our target molecule's substructure, shows characteristic losses of water and the carboxyl group, reinforcing our predictions. [12]

A Holistic Approach: Mass Spectrometry in the Analytical Toolbox

While mass spectrometry is a powerful tool, a comprehensive structural elucidation relies on a combination of analytical techniques. [13][14][15]

Technique	Information Provided	Strengths	Limitations
Mass Spectrometry (MS)	Molecular weight, elemental formula (HRMS), structural fragments.	High sensitivity, small sample requirement.	Isomeric differentiation can be challenging, fragmentation can be complex.
Nuclear Magnetic Resonance (NMR)	Detailed connectivity of atoms (¹H, ¹³C), stereochemistry.	Unambiguous structure determination.	Lower sensitivity, larger sample amount needed, complex spectra for some molecules.

| Infrared (IR) Spectroscopy | Presence of functional groups (e.g., C=O, N-H, O-H). | Fast, non-destructive. | Provides limited information on the overall molecular skeleton. |

For 3-(Pyrazin-2-ylamino)cyclohexane-1-carboxylic acid, NMR spectroscopy would be essential to confirm the substitution pattern on both the pyrazine and cyclohexane rings and to determine the stereochemistry of the cyclohexyl moiety. [16]IR spectroscopy would readily confirm the presence of the secondary amine (N-H stretch), the carboxylic acid (O-H and C=O stretches), and the pyrazine ring vibrations. [17][18]

Experimental Protocols: A Blueprint for Analysis

Sample Preparation

• Dissolution: Dissolve 1 mg of 3-(Pyrazin-2-ylamino)cyclohexane-1-carboxylic acid in 1 mL of a suitable solvent (e.g., methanol or acetonitrile/water mixture).

• Dilution: For ESI-MS, dilute the stock solution to a final concentration of 1-10 µg/mL. For EI-MS via a direct insertion probe, a small amount of the solid sample can be used.

ESI-MS/MS Analysis

Caption: A typical LC-ESI-MS/MS workflow for the analysis of the target compound.

• Instrumentation: Utilize a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled to a liquid chromatography system.

• Ionization: Employ electrospray ionization in the positive ion mode.

• MS1 Analysis: Acquire a full scan mass spectrum to identify the protonated molecule [M+H]+ at m/z 236.

• MS2 Analysis: Select the [M+H]+ ion for collision-induced dissociation (CID) and acquire the product ion spectrum.

EI-MS Analysis

• Instrumentation: Use a GC-MS system with an EI source or a mass spectrometer with a direct insertion probe.

• Ionization: Set the electron energy to a standard of 70 eV.

• Analysis: Acquire the full scan mass spectrum and analyze the fragmentation pattern.

Conclusion

The mass spectrometric fragmentation of 3-(Pyrazin-2-ylamino)cyclohexane-1-carboxylic acid is predicted to be a rich tapestry of cleavages characteristic of its pyrazine, N-substituted cyclohexane, and carboxylic acid functionalities. While ESI-MS/MS would likely provide clear information on the precursor ion and key neutral losses, EI-MS would offer a more detailed fingerprint of the molecule's structure through more extensive fragmentation. For unequivocal structure elucidation, a synergistic approach combining the molecular weight and fragmentation data from mass spectrometry with the detailed connectivity and stereochemical information from NMR spectroscopy, and functional group confirmation from IR spectroscopy, is the gold standard in modern chemical analysis. This integrated analytical strategy empowers researchers to confidently characterize novel chemical entities, a critical step in the journey from discovery to application.

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Unambiguous Structural Elucidation of 3-(Pyrazin-2-ylamino)cyclohexane-1-carboxylic acid: A Comparative Guide to X-ray Crystallography

For researchers, scientists, and drug development professionals, the precise determination of a molecule's three-dimensional structure is a non-negotiable prerequisite for understanding its function and advancing its therapeutic potential.[1] This guide provides an in-depth analysis of single-crystal X-ray diffraction (SC-XRD) as the gold standard for the structural validation of novel chemical entities, using 3-(Pyrazin-2-ylamino)cyclohexane-1-carboxylic acid as a case study. We will explore the causality behind the experimental choices in X-ray crystallography, compare its performance with alternative analytical techniques, and provide a detailed, field-proven protocol.

The Imperative of Structural Validation in Drug Discovery

In the journey of drug discovery and development, the molecular structure of an active pharmaceutical ingredient (API) is the bedrock upon which all subsequent investigations are built.[2][3] It dictates the molecule's physicochemical properties, its interaction with biological targets, and ultimately, its efficacy and safety. For a molecule like 3-(Pyrazin-2-ylamino)cyclohexane-1-carboxylic acid, which possesses multiple stereocenters and conformational flexibility, an unambiguous determination of its three-dimensional arrangement is paramount. Techniques like single-crystal X-ray diffraction provide this definitive structural information, which is crucial for regulatory submissions and intellectual property protection.[3]

X-ray Crystallography: The Definitive Method

Single-crystal X-ray diffraction stands as the most powerful technique for determining the precise atomic arrangement within a crystalline solid.[3][4] By irradiating a single crystal with X-rays and analyzing the resulting diffraction pattern, we can generate a three-dimensional electron density map of the molecule, revealing bond lengths, bond angles, and the absolute configuration of chiral centers.[5][6] This level of detail is often unattainable with other methods.

Experimental Workflow: A Self-Validating System

The process of X-ray crystallography, from crystal growth to structure refinement, is a meticulous and self-validating workflow. Each step is critical for obtaining a high-quality, reliable structure.

Figure 1: A schematic overview of the single-crystal X-ray diffraction workflow, from initial compound purification to final structural validation.

Comparative Analysis: X-ray Crystallography vs. Alternative Techniques

While X-ray crystallography provides the most definitive structural data, other techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are also integral to the characterization of new chemical entities. Each method offers unique advantages and limitations.

Technique	Principle	Information Provided	Sample State	Advantages	Limitations
Single-Crystal X-ray Diffraction (SC-XRD)	Diffraction of X-rays by a single crystal	3D atomic coordinates, bond lengths, bond angles, absolute stereochemistry	Solid (single crystal)	Unambiguous and high-resolution structural determination.[2][5]	Requires a suitable single crystal, which can be challenging to grow.[7][8] Provides a static picture of the molecule.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Absorption of radiofrequency waves by atomic nuclei in a magnetic field	Connectivity, chemical environment of atoms, 3D structure in solution, molecular dynamics	Solution or Solid-State	Provides information about the molecule's structure and dynamics in solution, mimicking physiological conditions.[9] No crystallization needed.[9]	Structure determination can be complex for larger molecules.[10] Resolution is generally lower than X-ray crystallography.[10]
Mass Spectrometry (MS)	Measurement of the mass-to-charge ratio of ions	Molecular weight, elemental composition	Gas/Ionized	High sensitivity, requires very small sample amounts.	Provides no direct information about the 3D structure or stereochemistry.

In the context of 3-(Pyrazin-2-ylamino)cyclohexane-1-carboxylic acid, while NMR and MS are essential for confirming its chemical identity and purity, only SC-XRD can definitively establish the absolute stereochemistry of the chiral centers on the cyclohexane ring and the relative orientation of the pyrazinylamino and carboxylic acid substituents.

Detailed Experimental Protocol: Structural Validation of 3-(Pyrazin-2-ylamino)cyclohexane-1-carboxylic acid via SC-XRD

This protocol outlines the key steps for obtaining a publication-quality crystal structure.

Part 1: Crystal Growth – The Critical First Step

The quality of the final crystal structure is intrinsically linked to the quality of the single crystal.[6] Growing X-ray quality crystals is often the most challenging part of the process.[7]

1.1. Compound Purification:

• Ensure the 3-(Pyrazin-2-ylamino)cyclohexane-1-carboxylic acid sample is of the highest possible purity (>98%). Impurities can inhibit crystal growth or become incorporated into the crystal lattice, leading to disorder.[11]

• Techniques such as recrystallization or column chromatography are recommended for final purification.

1.2. Solvent Selection:

• The choice of solvent is critical.[11] The ideal solvent is one in which the compound is sparingly soluble.

• Screen a range of solvents with varying polarities (e.g., methanol, ethanol, acetonitrile, ethyl acetate, dichloromethane, toluene, hexane).

• Binary or even tertiary solvent systems can also be effective.[12] For instance, dissolving the compound in a "good" solvent and then slowly introducing a "poor" solvent in which it is insoluble can induce crystallization.[13]

1.3. Crystallization Techniques:

• Slow Evaporation: This is the simplest method.[12] Dissolve the compound in a suitable solvent in a loosely capped vial and allow the solvent to evaporate slowly over several days to weeks.

• Vapor Diffusion: This is often the most successful method for small molecules.[12][14] Place a concentrated solution of the compound in a small, open vial. Place this vial inside a larger, sealed container that contains a more volatile "anti-solvent" in which the compound is insoluble. The vapor of the anti-solvent will slowly diffuse into the compound's solution, reducing its solubility and promoting crystallization.

• Slow Cooling: Prepare a saturated solution of the compound at an elevated temperature and allow it to cool slowly to room temperature, or even to a lower temperature in a refrigerator or freezer.[12]

Part 2: Data Collection and Processing

2.1. Crystal Mounting:

• Carefully select a single, well-formed crystal with sharp edges and no visible defects under a microscope. The ideal size is typically between 0.1 and 0.3 mm in all dimensions.[6]

• Mount the crystal on a goniometer head using a cryoloop and a small amount of cryoprotectant oil.

2.2. Data Collection:

• The mounted crystal is placed in a diffractometer and cooled to a low temperature (typically 100 K) to minimize thermal vibrations of the atoms.

• The crystal is then rotated in the X-ray beam, and the diffraction pattern is recorded on a detector.[6] A complete dataset consists of thousands of reflections collected at different crystal orientations.

Part 3: Structure Solution, Refinement, and Validation

3.1. Structure Solution:

• The collected diffraction data (intensities and positions of the reflections) are used to solve the "phase problem" and generate an initial electron density map.[5]

• Software packages are used to automatically build an initial molecular model into the electron density.

3.2. Structural Refinement:

• The initial model is then refined against the experimental data. This is an iterative process where the atomic positions, displacement parameters, and other structural parameters are adjusted to improve the agreement between the calculated and observed diffraction patterns.

3.3. Validation:

• The final refined structure is rigorously validated to ensure its chemical and crystallographic reasonability. This includes checking bond lengths, bond angles, and for any unresolved electron density or other anomalies. The final structure is then deposited in a crystallographic database.

Conclusion

Single-crystal X-ray diffraction is an indispensable tool in modern drug discovery and development, providing the most definitive and high-resolution structural information.[2][15] For a molecule such as 3-(Pyrazin-2-ylamino)cyclohexane-1-carboxylic acid, with its inherent structural complexities, SC-XRD is the only technique that can provide the unambiguous structural validation required for advancing its development as a potential therapeutic agent. While other analytical methods provide complementary information, the detailed three-dimensional atomic arrangement revealed by X-ray crystallography is unparalleled.

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Safety & Regulatory Compliance

Navigating the Safe Handling of 3-(Pyrazin-2-ylamino)cyclohexane-1-carboxylic acid: A Comprehensive Guide

For Immediate Reference: In the absence of a specific Safety Data Sheet (SDS) for 3-(Pyrazin-2-ylamino)cyclohexane-1-carboxylic acid, this guide synthesizes safety protocols from structurally related compounds. A conservative approach, treating the compound as potentially hazardous, is strongly advised.

This document provides essential safety and handling information for researchers, scientists, and drug development professionals working with 3-(Pyrazin-2-ylamino)cyclohexane-1-carboxylic acid. The procedural guidance herein is designed to establish a self-validating system of laboratory safety, ensuring the well-being of personnel and the integrity of research.

Hazard Assessment: A Synthesis of Structural Analogs

• Pyrazine Moiety : Based on data for Pyrazine-2-carboxylic acid, this functional group suggests potential for skin irritation (H315), serious eye irritation (H319), and respiratory tract irritation (H335).[1][2][3]

• Amine and Carboxylic Acid Groups : The presence of both acidic (carboxylic acid) and basic (secondary amine) functional groups makes the compound amphoteric.[4][5] This could lead to reactivity with both strong acids and bases. Similar structures, like cyclohexylamine, are corrosive and can react violently with oxidizing agents and strong acids.[6][7]

• Solid Form : As a crystalline solid, this compound may form dust, which can be inhaled, ingested, or come into contact with skin and eyes.[1][8][9]

Based on this analysis, 3-(Pyrazin-2-ylamino)cyclohexane-1-carboxylic acid should be handled as a substance that is harmful if swallowed (Acute toxicity, oral, Category 4), causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. [1]

Personal Protective Equipment (PPE): A Multi-Layered Defense

A comprehensive PPE strategy is critical to mitigate the risks associated with handling this compound. The following table outlines the recommended PPE for various laboratory operations.

Operation	Eyes and Face	Hand Protection	Body Protection	Respiratory Protection
Weighing and Aliquoting (Solid)	Safety glasses with side shields or chemical splash goggles.[1][8]	Nitrile or neoprene gloves, inspected before use.[1]	Standard laboratory coat.	For nuisance dust exposures, a P95 (US) or P1 (EU) particulate respirator. For higher-level protection, an OV/AG/P99 (US) or ABEK-P2 (EU) respirator.[1]
Solution Preparation and Handling	Chemical splash goggles. A face shield is recommended if there is a splash hazard.[1]	Nitrile or neoprene gloves. Use proper glove removal technique to avoid skin contact.[1]	Chemical-resistant laboratory coat.	Not typically required if performed in a certified chemical fume hood.
Syntheses and Reactions	Chemical splash goggles and a face shield.	Heavy-duty nitrile or butyl rubber gloves.	Chemical-resistant laboratory coat or a full protective suit depending on the scale and nature of the reaction.[1]	Work should be conducted in a certified chemical fume hood.
Waste Disposal	Chemical splash goggles.	Nitrile or neoprene gloves.	Chemical-resistant laboratory coat.	Not typically required if handling sealed waste containers.

Operational Protocols: A Step-by-Step Approach to Safety

Adherence to standardized operating procedures is paramount for minimizing exposure and ensuring a safe laboratory environment.

Engineering Controls

• Ventilation : All work with 3-(Pyrazin-2-ylamino)cyclohexane-1-carboxylic acid, especially the handling of the solid material, should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[1][8][9]

• Eyewash Stations and Safety Showers : Ensure that eyewash stations and safety showers are readily accessible and have been recently tested.[2]

Handling Procedures

• Preparation : Before handling, ensure all necessary PPE is donned correctly. Consult the Safety Data Sheets (SDS) of all other chemicals being used in the procedure.

• Weighing : To minimize dust generation, weigh the compound in a fume hood or a ventilated balance enclosure. Use anti-static weigh paper or boats.

• Solution Preparation : When dissolving the solid, add the solid to the solvent slowly to avoid splashing. If the dissolution is exothermic, use an ice bath to control the temperature.

• General Handling : Avoid contact with skin, eyes, and clothing.[8][10] Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling, before breaks, and at the end of the workday.[1][9]

Storage

• Store in a tightly closed container in a cool, dry, and well-ventilated place.[7][8][10]

• Keep away from incompatible materials such as strong oxidizing agents and strong acids.[6][8]

• Store in a locked cabinet or other secure area.[7][9]

Disposal Plan: Responsible Waste Management

Chemical waste must be handled and disposed of in accordance with all local, regional, and national regulations.

• Waste Segregation : All waste containing 3-(Pyrazin-2-ylamino)cyclohexane-1-carboxylic acid, including contaminated consumables (e.g., gloves, weigh paper, pipette tips), should be collected in a dedicated, clearly labeled, and sealed hazardous waste container.

• Container Labeling : The waste container must be labeled with the full chemical name and the appropriate hazard symbols.

• Disposal : Do not dispose of this chemical down the drain.[1] Arrange for disposal through a licensed chemical waste disposal company.

Visualizing the Workflow for Safe Handling

The following diagram illustrates the key decision points and procedural flow for safely handling 3-(Pyrazin-2-ylamino)cyclohexane-1-carboxylic acid.

Caption: A flowchart outlining the procedural steps for the safe handling of 3-(Pyrazin-2-ylamino)cyclohexane-1-carboxylic acid.

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• SAFETY DATA SHEET - Thermo Fisher Scientific. (2025, September 18).
• SAFETY DATA SHEET - TCI Chemicals. (2025, May 27).
• Safety Data Sheet. (2023, December 21).
• SAFETY DATA SHEET - Fisher Scientific. (2025, December 22).
• CAS 5424-01-1: 3-Amino-2-pyrazinecarboxylic acid - CymitQuimica.
• 2-Pyrazinecarboxylic acid - AK Scientific, Inc.
• 3-Amino-2-pyrazinecarboxylic Acid - Pipzine Chemicals.

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